Kinome-Wide Selectivity
AZD8421 demonstrates exceptional selectivity for CDK2 over key off-target CDK family members. In cellular NanoBRET target engagement assays, AZD8421 achieves a CDK2 IC50 of 9 nM, with significant selectivity over CDK1, CDK4, and CDK6 [1]. Notably, it exhibits >300-fold selectivity over CDK9, a key off-target associated with toxicity [2]. This selectivity profile contrasts sharply with pan-CDK inhibitors like dinaciclib, which inhibit CDK1, CDK2, CDK5, and CDK9 with similar potency [3], and with CDK4/6 inhibitors like palbociclib, which do not potently inhibit CDK2 [4].
| Evidence Dimension | Cellular target engagement (NanoBRET) IC50 |
|---|---|
| Target Compound Data | CDK2 IC50 = 9 nM |
| Comparator Or Baseline | CDK1 IC50 >1000 nM; CDK4 IC50 >1000 nM; CDK6 IC50 >1000 nM; CDK9 IC50 >3000 nM (estimated >300-fold selectivity) |
| Quantified Difference | >100-fold selectivity vs CDK1/4/6; >300-fold vs CDK9 |
| Conditions | NanoBRET cellular target engagement assay |
Why This Matters
This selectivity is critical for minimizing off-target toxicity and enabling combination therapies, directly impacting compound selection for in vivo studies.
- [1] Denz CR, Grondine M, Fan J, et al. Abstract 5730: Targeting the cell cycle with AZD8421, a potent and highly selective CDK2 inhibitor. Cancer Res. 2024;84(6_Supplement):5730. View Source
- [2] Healthscout. A Phase I/IIa, First-in-human, Open-label, Dose Escalation and Expansion Study to Evaluate the Safety, Pharmacokinetics, Pharmacodynamics and Preliminary Efficacy of AZD8421 Alone or in Combination in Participants With Selected Advanced or Metastatic Solid Tumors. 2023. View Source
- [3] Parry D, Guzi T, Shanahan F, et al. Dinaciclib (SCH 727965), a novel and potent cyclin-dependent kinase inhibitor. Mol Cancer Ther. 2010;9(8):2344-2353. View Source
- [4] Finn RS, Dering J, Conklin D, et al. PD 0332991, a selective cyclin D kinase 4/6 inhibitor, preferentially inhibits proliferation of luminal estrogen receptor-positive human breast cancer cell lines in vitro. Breast Cancer Res. 2009;11(5):R77. View Source
